Cas no 55462-54-9 (5-(2,3-dichlorophenyl)furan-2-carboxylic acid)

• Product Name: 5-(2,3-dichlorophenyl)furan-2-carboxylic acid
• CAS No: 55462-54-9
• MF: C₁₁H₆Cl₂O₃
• MW: 257.069541454315
• MDL: MFCD02221732
• CID: 366072
• PubChem ID: 736356
• Update Time: 2025-04-24

5-(2,3-dichlorophenyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-(2,3-dichlorophenyl)-
• 5-(2,3-DICHLOROPHENYL)-2-FUROIC ACID
• 5-(2,3-Dichlorophenyl)-furan-2-carboxylic acid
• 5-(2,3-dichlorophenyl)furan-2-carboxylic acid
• 5-[2,3-bis(chloranyl)phenyl]furan-2-carboxylic acid
• 5-(2,3-DICHLOROPHENYL)-2-FUROICACID
• 5-(2,3-Dichloro-phenyl)-furan-2-carboxylic acid
• CS-0224558
• BB 0244889
• 5-(2,3-Dichlorophenyl)furan-2-carboxylic acid, AldrichCPR
• Z57441780
• AKOS000288792
• VS-09327
• SB61890
• 55462-54-9
• SCHEMBL14825074
• KUC100885N
• DTXSID00353008
• 5-(2,3-Dichlorophenyl)-2-furancarboxylic acid
• MFCD02221732
• E0T
• EN300-11995
• AN-648/40879422
• SR-01000232259
• SR-01000232259-1
• FT-0619564

• MDL： MFCD02221732
• Inchi： 1S/C11H6Cl2O3/c12-7-3-1-2-6(10(7)13)8-4-5-9(16-8)11(14)15/h1-5H,(H,14,15)
• InChI Key： BSMKDXIJGSTBNT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC=C(C(=O)O)O1)Cl

Computed Properties

• Exact Mass: 255.96900
• Monoisotopic Mass: 255.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.477
• Boiling Point: 407.4°C at 760 mmHg
• Flash Point: 200.2°C
• Refractive Index: 1.604
• PSA: 50.44000
• LogP: 3.95160

5-(2,3-dichlorophenyl)furan-2-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(2,3-dichlorophenyl)furan-2-carboxylic acid

Exploring the Versatile Applications of 2-Furancarboxylic acid,5-(2,3-dichlorophenyl)- (CAS No. 55462-54-9)

2-Furancarboxylic acid,5-(2,3-dichlorophenyl)- (CAS No. 55462-54-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique furan ring and dichlorophenyl substituent, offers a wide range of applications due to its distinct chemical properties. Researchers and industry professionals are increasingly interested in its potential, especially in the development of novel therapeutic agents and advanced materials.

The molecular structure of 2-Furancarboxylic acid,5-(2,3-dichlorophenyl)- combines a furan ring with a carboxylic acid group and a dichlorophenyl moiety. This configuration imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis. The presence of the dichlorophenyl group enhances its lipophilicity, which is crucial for applications in drug design and agrochemical formulations. Its CAS No. 55462-54-9 serves as a key identifier for researchers and regulatory bodies.

One of the most prominent applications of 2-Furancarboxylic acid,5-(2,3-dichlorophenyl)- is in the pharmaceutical industry. The compound's structural features make it a promising candidate for the development of antimicrobial and anti-inflammatory agents. Recent studies have explored its potential as a building block for small-molecule drugs, particularly in targeting resistant bacterial strains. The rise of antibiotic resistance has fueled interest in novel chemical entities like this, which could pave the way for next-generation therapeutics.

In the agrochemical sector, 2-Furancarboxylic acid,5-(2,3-dichlorophenyl)- is being investigated for its role in developing eco-friendly pesticides. With growing concerns about environmental sustainability, researchers are focusing on compounds that offer effective pest control with minimal ecological impact. The dichlorophenyl moiety in this compound has shown activity against a range of agricultural pests, making it a potential candidate for integrated pest management systems.

Material science is another area where 2-Furancarboxylic acid,5-(2,3-dichlorophenyl)- is making waves. Its ability to act as a precursor for advanced polymers and coatings is under active exploration. The compound's aromatic and heterocyclic components contribute to the thermal stability and mechanical strength of derived materials. This has implications for industries ranging from electronics to automotive, where high-performance materials are in constant demand.

The synthesis and characterization of 2-Furancarboxylic acid,5-(2,3-dichlorophenyl)- have been subjects of numerous research papers. Modern analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to study its properties in detail. These studies not only validate its chemical structure but also provide insights into its reactivity patterns, which are crucial for its various applications.

Market trends indicate a growing demand for specialized chemical intermediates like 2-Furancarboxylic acid,5-(2,3-dichlorophenyl)-. The global push for innovative pharmaceuticals and sustainable agrochemicals has created new opportunities for this compound. Manufacturers and suppliers are scaling up production to meet the needs of research institutions and industrial players, while maintaining strict quality control measures.

Safety and handling of 2-Furancarboxylic acid,5-(2,3-dichlorophenyl)- follow standard laboratory protocols for organic compounds. While it doesn't fall under hazardous material classifications, proper storage conditions and personal protective equipment are recommended during handling. Researchers emphasize the importance of understanding its material safety data sheet (MSDS) before use in any application.

Future research directions for 2-Furancarboxylic acid,5-(2,3-dichlorophenyl)- include exploring its potential in nanotechnology applications and as a ligand in catalytic systems. The compound's versatility continues to inspire innovation across multiple scientific disciplines. As analytical techniques advance, new properties and applications of this interesting molecule are likely to be discovered.

For researchers interested in CAS No. 55462-54-9, numerous scientific databases provide detailed information about its properties and applications. The compound's unique combination of a furan ring and dichlorophenyl group makes it a fascinating subject for both academic study and industrial development. Its role in addressing contemporary challenges in medicine, agriculture, and materials science positions it as a compound of significant scientific and commercial interest.